Cas no 6335-83-7 (1-(4-hydroxyphenyl)-2-phenylethane)

1-(4-hydroxyphenyl)-2-phenylethane structure
6335-83-7 structure
Product Name:1-(4-hydroxyphenyl)-2-phenylethane
CAS No:6335-83-7
MF:C14H14O
MW:198.260364055634
CID:866055
Update Time:2025-04-19

1-(4-hydroxyphenyl)-2-phenylethane Chemical and Physical Properties

Names and Identifiers

    • 1-(4-hydroxyphenyl)-2-phenylethane
    • 4-(2-phenylethyl)phenol
    • 4-PHENETHYLPHENOL
    • Phenol, p-phenethyl-
    • Inchi: 1S/C14H14O/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11,15H,6-7H2
    • InChI Key: YTLSTADDHMJUMW-UHFFFAOYSA-N
    • SMILES: OC1C=CC(CCC2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 198.10452
  • Monoisotopic Mass: 198.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Density: 1.093
  • Boiling Point: 318.2°C at 760 mmHg
  • Flash Point: 150.8°C
  • Refractive Index: 1.601
  • PSA: 20.23
  • LogP: 3.17740
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